1-Methyl-3-sulfamoylpyrazole-4-carboxylic acid

• CAS RN: 178879-95-3
• Molecular Formula: C5H7N3O4S
• Molecular Weight: 205.19 g/mol
• IUPAC Name: 1-methyl-3-sulfamoylpyrazole-4-carboxylic acid
• InChI: InChI=1S/C5H7N3O4S/c1-8-2-3(5(9)10)4(7-8)13(6,11)12/h2H,1H3,(H,9,10)(H2,6,11,12)
• InChI Key: WUJGKGQPQJODRF-UHFFFAOYSA-N
• SMILES: CN1C=C(C(=N1)S(=O)(=O)N)C(=O)O
• synonyms: 1-methyl-3-sulfamoyl-pyrazole-4-carboxylic acid

Description

1-Methyl-3-sulfamoylpyrazole-4-carboxylic acid (MSPC) is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. MSPC is a pyrazole derivative that has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in laboratory experiments.

Mechanism Of Action

The mechanism of action of 1-Methyl-3-sulfamoylpyrazole-4-carboxylic acid is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. 1-Methyl-3-sulfamoylpyrazole-4-carboxylic acid has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. 1-Methyl-3-sulfamoylpyrazole-4-carboxylic acid has also been shown to inhibit the activity of histone deacetylases (HDACs), enzymes that play a role in the regulation of gene expression.
Biochemical and Physiological Effects:
1-Methyl-3-sulfamoylpyrazole-4-carboxylic acid has been shown to exhibit various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and inhibition of inflammatory responses. 1-Methyl-3-sulfamoylpyrazole-4-carboxylic acid has also been shown to modulate the expression of various genes involved in cell cycle regulation, apoptosis, and inflammation.

Advantages And Limitations For Lab Experiments

1-Methyl-3-sulfamoylpyrazole-4-carboxylic acid has several advantages for use in laboratory experiments, including its relatively low cost, high stability, and ease of synthesis. However, there are also some limitations to using 1-Methyl-3-sulfamoylpyrazole-4-carboxylic acid in laboratory experiments, including its potential toxicity and limited solubility in aqueous solutions.

Future Directions

There are several future directions for research on 1-Methyl-3-sulfamoylpyrazole-4-carboxylic acid, including the development of novel 1-Methyl-3-sulfamoylpyrazole-4-carboxylic acid derivatives with improved pharmacological properties, the investigation of 1-Methyl-3-sulfamoylpyrazole-4-carboxylic acid's mechanism of action in more detail, and the evaluation of 1-Methyl-3-sulfamoylpyrazole-4-carboxylic acid's potential therapeutic applications in various diseases. Additionally, the use of 1-Methyl-3-sulfamoylpyrazole-4-carboxylic acid in combination with other drugs or therapies may also be explored to enhance its therapeutic efficacy.

Synthesis Methods

1-Methyl-3-sulfamoylpyrazole-4-carboxylic acid can be synthesized using various methods, including the reaction of 3-amino-1-methylpyrazole-4-carboxylic acid with sulfamic acid or the reaction of 3-methyl-1H-pyrazole-4-carboxylic acid with sulfamic acid and formaldehyde. The yield of 1-Methyl-3-sulfamoylpyrazole-4-carboxylic acid can be increased by optimizing the reaction conditions, such as the reaction time, temperature, and pH.

Scientific Research Applications

1-Methyl-3-sulfamoylpyrazole-4-carboxylic acid has been studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. It has been shown to exhibit anticancer, anti-inflammatory, and antiviral activities. 1-Methyl-3-sulfamoylpyrazole-4-carboxylic acid has also been studied for its potential use in the development of novel drugs targeting various diseases, including cancer, Alzheimer's disease, and viral infections.